3-(5-chloro-1H-benzimidazol-2-yl)-7-(diethylamino)-2H-chromen-2-one

• IUPAC Name: 3-(6-chloro-1H-benzimidazol-2-yl)-7-(diethylamino)chromen-2-one
• InChI: InChI=1S/C20H18ClN3O2/c1-3-24(4-2)14-7-5-12-9-15(20(25)26-18(12)11-14)19-22-16-8-6-13(21)10-17(16)23-19/h5-11H,3-4H2,1-2H3,(H,22,23)
• InChI Key: WWOWVRJYEORQEZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(N3)C=C(C=C4)Cl
• Molecular Formula: C20H18ClN3O2
• Molecular Weight: 367.8 g/mol

Description

3-(5-Chloro-1H-benzimidazol-2-yl)-7-(diethylamino)-2H-chromen-2-one, also known as Chloro-BDC, is a novel small molecule compound that has been studied for its potential applications in various scientific research fields. Chloro-BDC has a wide range of potential applications due to its unique chemical structure and properties.

Scientific Research Applications

Fluorescence Probes and Photophysical Studies

• The compound and its derivatives have been investigated for their potential as fluorescence probes sensitive to the polarity and pH of their environment, facilitated by the excited state intramolecular electron transfer mechanism. This characteristic allows them to serve as valuable tools in the study of various biological and chemical systems by providing insights into the microenvironmental conditions around the molecules (Syzova et al., 2004).

Photophysical Characterization and Emission Properties

• Novel derivatives synthesized from the compound exhibit excited state intramolecular proton transfer (ESIPT) pathways, leading to unique absorption-emission properties. These properties are influenced by solvent polarity, making these derivatives suitable for applications in optoelectronic devices and fluorescent materials research (Padalkar et al., 2011).

Blue Light Emitting Properties

• The synthesis of 3-(1, 3-benzothiazol/benzoxazol-2-yl)-2H-chromen-2-one derivatives has been reported, focusing on improving fluorescence characteristics such as emission wavelength. These compounds, due to their blue light emission in the region between 450 to 495 nm, hold promise for applications in the development of new organic light-emitting diodes (OLEDs) and other photonic devices (Mahadevan et al., 2014).

Biological Evaluation for Antimicrobial and Antioxidant Activities

• A series focusing on the synthesis of benzo[d]imidazolyl chromeno[2,3-d]pyrimidinones derived from the compound has been screened for their antimicrobial and antioxidant activities. These evaluations highlight the potential of these derivatives in developing new therapeutic agents with dual functionality (Ravindernath et al., 2013).